FG-2216
FG-2216
A orally active prolyl-hydroxylase inhibitor which can stabilize hypoxia-inducible transcription factor independent of oxygen availability.
Brand Name:
Vulcanchem
CAS No.:
223387-75-5
VCID:
VC0527964
InChI:
InChI=1S/C12H9ClN2O4/c13-11-7-4-2-1-3-6(7)10(18)9(15-11)12(19)14-5-8(16)17/h1-4,18H,5H2,(H,14,19)(H,16,17)
SMILES:
C1=CC=C2C(=C1)C(=C(N=C2Cl)C(=O)NCC(=O)O)O
Molecular Formula:
C12H9ClN2O4
Molecular Weight:
280.66 g/mol
FG-2216
CAS No.: 223387-75-5
Cat. No.: VC0527964
Molecular Formula: C12H9ClN2O4
Molecular Weight: 280.66 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | A orally active prolyl-hydroxylase inhibitor which can stabilize hypoxia-inducible transcription factor independent of oxygen availability. |
|---|---|
| CAS No. | 223387-75-5 |
| Molecular Formula | C12H9ClN2O4 |
| Molecular Weight | 280.66 g/mol |
| IUPAC Name | 2-[(1-chloro-4-hydroxyisoquinoline-3-carbonyl)amino]acetic acid |
| Standard InChI | InChI=1S/C12H9ClN2O4/c13-11-7-4-2-1-3-6(7)10(18)9(15-11)12(19)14-5-8(16)17/h1-4,18H,5H2,(H,14,19)(H,16,17) |
| Standard InChI Key | OUQVKRKGTAUJQA-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=C(N=C2Cl)C(=O)NCC(=O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C(N=C2Cl)C(=O)NCC(=O)O)O |
| Appearance | Solid powder |
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